- Kinetic resolution of chiral amines by stereoselective N-acylation of amines, World Intellectual Property Organization, , ,
Cas no 1394957-77-7 ((3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone)
1394957-77-7 structure
Product Name:(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone
CAS No:1394957-77-7
MF:C17H24N2O2
MW:288.384664535522
CID:5689258
Update Time:2024-02-03
(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone
-
- Inchi: 1S/C17H24N2O2/c1-11-9-12(2)15(13(3)10-11)5-6-16(20)19-8-7-18-17(21)14(19)4/h9-10,14H,5-8H2,1-4H3,(H,18,21)/t14-/m0/s1
- InChI Key: MPILMSGONMBHCR-AWEZNQCLSA-N
- SMILES: N1CCN(C(=O)CCC2=C(C)C=C(C)C=C2C)[C@@H](C)C1=O
Experimental Properties
- Density: 1.078±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 534.1±50.0 °C(Predicted)
- pka: 14.56±0.40(Predicted)
(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, perc… , (4aR,9aS)-6-Bromo-4,4a,9,9a-tetrahydro-4-hydroxyindeno[2,1-b]-1,4-oxazin-3(2H)-o… Solvents: Isopropyl acetate ; 24 h, 23 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Potassium carbonate , 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, perc… , (4aR,9aS)-6-Bromo-4,4a,9,9a-tetrahydro-4-hydroxyindeno[2,1-b]-1,4-oxazin-3(2H)-o… Solvents: Isopropyl acetate ; 48 h, 23 °C
Reference
- Expanded substrate scope and catalyst optimization for the catalytic kinetic resolution of N-heterocycles, Chemical Communications (Cambridge, 2012, 48(71), 8892-8894
(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Raw materials
(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Preparation Products
(3S)-3-Methyl-4-[1-oxo-3-(2,4,6-trimethylphenyl)propyl]-2-piperazinone Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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